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Compound of Interest

Compound Name: 2-Methylmorpholin-3-one

Cat. No.: B1642805 Get Quote

Introduction

2-Methylmorpholin-3-one (CAS No. 13882-80-9) is a heterocyclic building block increasingly

utilized as an intermediate in organic synthesis, particularly within pharmaceutical

manufacturing.[1] Its unique structure is valuable for developing complex active pharmaceutical

ingredients (APIs). As with any novel or specialized reagent, a thorough understanding of its

safety profile and handling requirements is paramount for protecting researchers and ensuring

experimental integrity. This guide provides a comprehensive framework for the safe handling,

storage, and emergency management of 2-Methylmorpholin-3-one, grounded in established

chemical safety principles and data from structurally related compounds.

Section 1: Compound Identification and
Physicochemical Properties
A precise understanding of a compound's identity and physical characteristics is the foundation

of a robust safety assessment.

Table 1: Compound Identification
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Identifier Value Source

Chemical Name 2-Methylmorpholin-3-one [2]

IUPAC Name 2-methylmorpholin-3-one [2]

CAS Number 13882-80-9 [1][2]

Molecular Formula C₅H₉NO₂ [1][2]

Molecular Weight 115.13 g/mol [1][2]

| Synonyms | 2-METHYL-3-MORPHOLINONE, 2-Methyl-1,4-oxazinan-3-one |[2] |

Table 2: Physicochemical Properties

Property Value Source

Physical State Solid [3]

Appearance White to yellow solid [3]

Melting Point 56 °C [3]

Boiling Point ~291 °C (Predicted) [3]

| Solubility | No data available; handle as sparingly soluble in water unless verified. | |

Section 2: Hazard Identification and Toxicological
Profile
Comprehensive toxicological data for 2-Methylmorpholin-3-one is not widely published.

Therefore, a conservative risk assessment is essential, informed by available supplier data and

the known hazards of structurally analogous compounds.

Known Hazard Statements: A supplier has classified this compound with the following hazard

statements:

H302: Harmful if swallowed.[3]
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H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Causality and Field Insights: The Analog Approach In the absence of exhaustive data,

experienced chemists adopt an analog approach. The hazards associated with similar

molecules, such as Morpholin-3-one and N-Methylmorpholine, provide critical insight into the

potential risks. For instance, Morpholin-3-one is also classified as a skin, eye, and respiratory

irritant, and may cause allergic skin reactions[4]. N-Methylmorpholine is known to be corrosive,

causing severe skin burns and eye damage[5]. This suggests that 2-Methylmorpholin-3-one
must be handled with precautions sufficient to mitigate severe irritation and potential corrosive

effects.
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Caption: Hazard profile inferred from structural analogs.

Section 3: The Hierarchy of Controls for Safe
Handling
The most effective safety programs rely on the "Hierarchy of Controls," a framework that

prioritizes the most reliable methods of risk reduction. Personal Protective Equipment (PPE) is

the final line of defense, not the first.
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Caption: The Hierarchy of Controls prioritizes safety measures.
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3.1 Engineering Controls (Primary Barrier) The most critical step is to physically separate the

researcher from the hazard.

Chemical Fume Hood: All manipulations of 2-Methylmorpholin-3-one, including weighing,

transfers, and solution preparation, must be conducted inside a certified chemical fume

hood.[5][6] This is non-negotiable and protects against inhalation of airborne particulates or

vapors.

Ventilation: The laboratory must have adequate general ventilation.

Emergency Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[7]

3.2 Administrative Controls (Procedural Safety) These are the work practices and procedures

that reduce exposure risk.

Standard Operating Procedures (SOPs): Develop and follow detailed SOPs for all

experiments involving this compound.

Training: Ensure all personnel are trained on the specific hazards and handling procedures

outlined in this guide and the Safety Data Sheet (SDS).

Restricted Access: Limit access to areas where the compound is being used or stored.

3.3 Personal Protective Equipment (PPE) (Final Barrier) PPE must be worn at all times when

handling the compound, even within a fume hood.

Table 3: Recommended PPE for Handling 2-Methylmorpholin-3-one
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Storage/Transp

ort

Safety glasses
with side
shields

Nitrile gloves Lab coat
Not required if
container is
sealed

Weighing Solid
Tight-fitting

safety goggles[7]
Nitrile gloves Lab coat

Use within a

chemical fume

hood

Solution

Prep/Transfer

Safety goggles

and face

shield[8]

Nitrile gloves

(consider double-

gloving)

Chemical-

resistant apron

over lab coat

Use within a

chemical fume

hood

| Reaction Workup | Safety goggles and face shield | Nitrile gloves | Chemical-resistant apron

over lab coat | Use within a chemical fume hood |

Section 4: Standard Operating Protocols
Adherence to validated protocols is a self-validating system of trustworthiness, minimizing

deviation and risk.

4.1 Protocol for Weighing and Preparing Solutions

Preparation: Don all required PPE (safety goggles, face shield, lab coat, nitrile gloves).

Ensure the chemical fume hood sash is at the appropriate height.

Staging: Place an analytical balance, weigh paper/boat, spatula, and receiving flask inside

the fume hood.

Tare: Place the weigh boat on the balance and tare to zero.

Transfer: Carefully transfer the required amount of solid 2-Methylmorpholin-3-one from the

stock bottle to the weigh boat. Avoid creating dust. If any material spills, clean it immediately

following the accidental release protocol (Section 5.2).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC456780010&countryCode=US&language=en
https://www.americanchemistry.com/content/download/4823/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-MDI-Users.pdf
https://www.benchchem.com/product/b1642805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1642805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Carefully add the solid to the receiving flask containing the desired solvent. Swirl

gently to dissolve.

Cleanup: Dispose of the used weigh boat and any contaminated wipes in a designated solid

hazardous waste container.

4.2 Protocol for Handling and Storage

Storage Conditions: Store the compound in a tightly sealed container in a cool, dry, and well-

ventilated area.[4][5] For long-term stability and to minimize degradation, storage in a

refrigerator (2-8°C) under an inert atmosphere is recommended.[3]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases.[7]

Labeling: Ensure all containers are clearly labeled with the full chemical name, CAS number,

and appropriate hazard warnings.

Section 5: Emergency Procedures
Immediate and correct response during an emergency can significantly mitigate harm.
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Incident Occurs

Spill / Release Personal Exposure Fire

Is spill large or small? Route of Exposure?
1. Alert others & activate alarm.

2. If small & trained, use CO2 or dry chemical extinguisher.
3. If large, evacuate & call fire dept.

Small Spill:
1. Alert others.

2. Absorb with inert material.
3. Collect in sealed container.

4. Decontaminate area.

Small

Large Spill:
1. Evacuate area.

2. Call emergency response.
3. Prevent entry to drains.

Large

Skin Contact:
1. Immediately use safety shower.
2. Remove contaminated clothing.

3. Wash with soap & water for 15+ min.
4. Seek medical attention.

Skin

Eye Contact:
1. Immediately use eyewash for 15+ min.

2. Hold eyelids open.
3. Seek immediate medical attention.

Eye

Inhalation:
1. Move to fresh air.

2. Call for medical assistance.

Inhalation
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Caption: Decision flowchart for emergency response.

5.1 First-Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do.[4] Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[7] Get medical attention if irritation develops or

persists.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing.[4] If not breathing, give artificial respiration. If breathing is difficult, give oxygen.

Seek medical attention.
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.

5.2 Accidental Release Measures

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Control Ignition: Remove all sources of ignition.

Contain: Wearing full PPE, cover the spill with a dry, inert absorbent material such as sand,

vermiculite, or earth.

Collect: Carefully sweep or scoop up the absorbed material and place it into a suitable,

sealed container for disposal.[4][7]

Decontaminate: Clean the spill area thoroughly with soap and water.

5.3 Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[4][9][10]

Specific Hazards: Thermal decomposition can produce hazardous combustion products,

including carbon monoxide (CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[6][7]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive pressure mode.[7][9][11]

Section 6: Disposal Considerations
Chemical waste must be managed responsibly to prevent environmental contamination and

ensure regulatory compliance.

Waste Classification: This material and its container must be disposed of as hazardous

waste.
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Regulatory Compliance: Do not empty into drains.[12] Disposal must be in accordance with

all applicable local, regional, and national hazardous waste regulations.[7]

Consult Experts: Always consult with your institution's Environmental Health and Safety

(EHS) department for specific guidance on waste stream classification and disposal

procedures.

Conclusion
While 2-Methylmorpholin-3-one is a valuable synthetic intermediate, its handling demands a

rigorous and informed approach to safety. By understanding its known and potential hazards,

implementing the hierarchy of controls, adhering to established protocols, and preparing for

emergencies, researchers can work with this compound confidently and safely. The principles

outlined in this guide are designed to create a self-validating system of safety that protects both

the scientist and the integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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